Cas no 1343371-42-5 (1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine)

1-(Dimethylamino)-2-methylpropan-2-yl(methyl)amine is a tertiary amine compound characterized by its branched alkyl structure and dual amino functionality. This chemical is valued for its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the dimethylamino and methylamino groups, contribute to its reactivity in nucleophilic substitution and condensation reactions. The compound’s steric hindrance and electron-donating properties enhance its utility in catalytic applications and ligand design. With high purity and stability under standard conditions, it is suitable for precise synthetic processes requiring controlled reactivity. Its versatility makes it a useful building block in fine chemical manufacturing.
1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine structure
1343371-42-5 structure
Product Name:1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine
CAS No:1343371-42-5
MF:C7H18N2
MW:130.231221675873
MDL:MFCD17232410
CID:5217656
PubChem ID:62847130
Update Time:2025-10-28

1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • N~1~,N~1~,N~2~,2-tetramethylpropane-1,2-diamine
    • 1-N,1-N,2-N,2-tetramethylpropane-1,2-diamine
    • N1-,N1-,N2-,2-tetramethylpropane-1,2-diamine
    • [1-(dimethylamino)-2-methylpropan-2-yl](methyl)amine
    • 2,N*1*,N*1*,N*2*-Tetramethyl-propane-1,2-diamine
    • 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine
    • MDL: MFCD17232410
    • Inchi: 1S/C7H18N2/c1-7(2,8-3)6-9(4)5/h8H,6H2,1-5H3
    • InChI Key: DWDKWWUNXACCSS-UHFFFAOYSA-N
    • SMILES: N(C)C(C)(C)CN(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 77
  • XLogP3: 0.5
  • Topological Polar Surface Area: 15.3

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Additional information on 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine

1-(Dimethylamino)-2-Methylpropan-2-yl(Methyl)Amine: A Comprehensive Overview

The compound with CAS No. 1343371-42-5, commonly referred to as 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of tertiary amines, which are widely used in various industries due to their versatile chemical properties. The molecule consists of a central nitrogen atom bonded to three different groups: a dimethylamino group, a methyl group, and a 2-methylpropan-2-yl group. This specific arrangement gives rise to its distinctive chemical behavior and functional properties.

Recent studies have highlighted the potential of 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine in the field of pharmaceuticals, particularly in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This application is particularly promising for drugs that are otherwise difficult to administer due to their poor water solubility.

In addition to its pharmaceutical applications, 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine has also been investigated for its role in agrochemicals. Its ability to interact with soil particles and enhance the efficacy of pesticides has made it a subject of interest in sustainable agriculture research. Studies have shown that this compound can improve the retention of agrochemicals in soil, reducing runoff and environmental contamination.

The synthesis of 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine involves a multi-step process that typically begins with the reaction of dimethylamine with an appropriate alkylating agent. The exact conditions and reagents used can significantly influence the yield and purity of the final product. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

From a structural perspective, the molecule's steric hindrance plays a crucial role in its reactivity and stability. The bulky 2-methylpropan-2-yl group creates significant steric hindrance around the nitrogen atom, which can influence both its physical properties and chemical reactivity. This steric effect is particularly relevant in applications where molecular recognition or specific interactions are required.

Recent research has also focused on the environmental impact of 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 1-(dimethylamino)-2-methylpropan-2-yl(methyl)amine is a multifaceted compound with promising applications across various industries. Its unique chemical structure and functional properties make it an intriguing subject for further research and development. As advancements in synthetic methods and application studies continue, this compound is poised to play an increasingly important role in both scientific and industrial contexts.

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